Cas no 1445893-68-4 ((2E)-3-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid
• CAS No: 1445893-68-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5100901
• PubChem ID: 55255566
• Update Time: 2026-03-03

(2E)-3-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1,3-dimethyl-1H-pyrazol-5-yl)-, (2E)-
• (2E)-3-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid

• Inchi： 1S/C8H10N2O2/c1-6-5-7(10(2)9-6)3-4-8(11)12/h3-5H,1-2H3,(H,11,12)/b4-3+
• InChI Key： RHBZNFQYXOSLBU-ONEGZZNKSA-N
• SMILES： C(O)(=O)/C=C/C1N(C)N=C(C)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (2E)-3-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid

Introduction to (2E)-3-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-enoic Acid (CAS No. 1445893-68-4)

(2E)-3-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1445893-68-4, has garnered attention due to its potential applications in drug development and bioactive molecule synthesis. The molecular structure of this compound incorporates a pyrazole moiety, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry.

The pyrazole ring in (2E)-3-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid contributes to its pharmacological activity by influencing electronic and steric properties. This feature makes it a valuable scaffold for designing molecules with specific biological targets. Recent studies have highlighted the role of pyrazole derivatives in the development of anti-inflammatory, antimicrobial, and anticancer agents, underscoring the importance of this compound in therapeutic research.

In the context of modern drug discovery, the synthesis and characterization of (2E)-3-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid have been extensively explored. Advanced synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating its use in various chemical and biological assays. The enonic functional group present in the molecule also plays a crucial role in determining its reactivity and interaction with biological systems.

Research has demonstrated that derivatives of (2E)-3-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid exhibit promising pharmacological effects. For instance, modifications at the propenoic acid moiety can lead to enhanced binding affinity to target proteins, improving drug efficacy. Additionally, the dimethyl substitution on the pyrazole ring enhances metabolic stability, making it a favorable candidate for further development into clinical candidates.

The compound's structural features also make it suitable for use as an intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical transformations allows for the creation of diverse pharmacophores, which can be tailored for specific therapeutic applications. This flexibility is particularly valuable in medicinal chemistry, where optimizing drug-like properties is essential for successful development.

Recent advancements in computational chemistry have further accelerated the study of (2E)-3-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid. Molecular modeling techniques have been employed to predict binding interactions and assess potential drug candidates. These simulations provide critical insights into the compound's behavior within biological systems, aiding in the design of more effective therapeutic agents.

The role of (2E)-3-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid in interdisciplinary research is also noteworthy. Its applications extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The compound's unique properties make it a valuable building block for innovative chemical syntheses and functional materials.

In conclusion, (2E)-3-(1,3-dimethyl-1H-pyrazol-5-yl)prop-2-enoic acid (CAS No. 1445893-68-4) represents a significant advancement in chemical biology and drug development. Its structural complexity and diverse functionalities offer numerous opportunities for therapeutic innovation. As research continues to uncover new applications and synthetic pathways, this compound is poised to play an increasingly important role in addressing global health challenges.